Cas no 1033-26-7 (Methanone,bis(4-nitrophenyl)-)

Methanone,bis(4-nitrophenyl)- Properties

Names and Identifiers

• Methanone,bis(4-nitrophenyl)-
• Bis(4-Nitrophenyl)methanone
• 3,3'-dinitrobenzophenone
• 4,4'-Dinitro-benzophenon
• 4,4'-dinitro-benzophenone
• Bis-(4-nitro-phenyl)-keton
• Methanone,bis(4-nitrophenyl)
• p,p'-dinitrobenzophenone
• DTXSID30288778
• SR-01000106397-1
• Oprea1_241715
• AKOS001589687
• SR-01000106397
• NCIOpen2_002297
• NSC57571
• EU-0067015
• SCHEMBL975118
• NSC-57571
• 4,4'-dinitrobenzophenone
• 1033-26-7
• IRFCWUHTGYXRNR-UHFFFAOYSA-N
• bis(4-nitrophenyl)methanone
• +Expand

• InChIKey： IRFCWUHTGYXRNR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O5/c16-13(9-1-5-11(6-2-9)14(17)18)10-3-7-12(8-4-10)15(19)20/h1-8H
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 272.04332136g/mol
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• LogP: 3.78040
• PSA: 108.71000

Methanone,bis(4-nitrophenyl)- Security Information

Methanone,bis(4-nitrophenyl)- Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%